Cas no 1159976-33-6 (4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1159976-33-6
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• MDL: MFCD12026438
• CID: 2613941
• PubChem ID: 45599167
• Update Time: 2025-10-30

4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(4-aminoanilino)methyl]piperidine-1-carboxylate
• MFCD12026438
• 4-[(4-amino-phenylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• 1159976-33-6
• 4-[(4-Amino-phenylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• DTXSID70670759
• 4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD12026438
• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-10-8-13(9-11-20)12-19-15-6-4-14(18)5-7-15/h4-7,13,19H,8-12,18H2,1-3H3
• InChI Key： JROBTSJMSGLWKV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNC2C=CC(=CC=2)N)CC1)=O

Computed Properties

• Exact Mass: 305.21
• Monoisotopic Mass: 305.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: 2.9

4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester

4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1159976-33-6)

The compound 4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester, identified by the CAS number 1159976-33-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring, a phenyl group with an amino substituent, and a tert-butyl ester group, which collectively contribute to its diverse chemical properties.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly in the design of peptide mimetics and enzyme inhibitors. The presence of the piperidine ring provides a rigid structure that can enhance the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of 4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester involves a multi-step process that includes nucleophilic substitution, coupling reactions, and esterification. These steps ensure the formation of a stable product with high purity, which is essential for its application in medicinal chemistry. The use of advanced chromatographic techniques has enabled researchers to isolate and characterize this compound efficiently.

In terms of pharmacological activity, this compound has shown promise in vitro as an inhibitor of certain enzymes involved in disease pathways. For instance, recent research published in the journal Chemical Biology demonstrated its ability to modulate enzyme activity, potentially paving the way for its use in treating conditions such as neurodegenerative diseases or cancer. The amino group on the phenyl ring plays a critical role in these interactions, acting as a binding site for target proteins.

The tert-butyl ester group attached to the piperidine ring not only enhances solubility but also serves as a protective group during synthesis. This feature makes the compound versatile for various chemical modifications, allowing researchers to explore its potential in different therapeutic areas. Moreover, the ester group can be easily cleaved under specific conditions, enabling controlled drug release mechanisms.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to fully understand its ecological impact and ensure sustainable practices during its production and use.

In conclusion, 4-(4-Amino-phenylamino)-methyl-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1159976-33-6) is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in modern medicinal chemistry.